BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: A Versatile Fluorinated Building
Block

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

2-Fluoro-4-isocyanato-1-
Compound Name:

methylbenzene
CAS No.: 102561-42-2
Cat. No.: B010440

Get Quote

2-Fluoro-4-isocyanato-1-methylbenzene is a specialized aromatic isocyanate that serves as
a critical building block in medicinal chemistry and advanced material synthesis. Its structure
uniquely combines three key functional elements: a stable benzene ring, a reactivity-
modulating fluorine atom, and a highly versatile isocyanate group. The strategic placement of
fluorine can significantly alter the electronic properties, lipophilicity, and metabolic stability of
derivative molecules, making this reagent particularly valuable in the field of drug discovery.[1]
[2][3] The isocyanate functional group is a potent electrophile, readily reacting with nucleophiles
to form stable urea, carbamate, and thiocarbamate linkages, which are common in
pharmacologically active compounds.

This guide provides a comprehensive technical overview of 2-Fluoro-4-isocyanato-1-
methylbenzene, covering its fundamental properties, a representative synthetic pathway, key
applications in research, and essential safety protocols for its handling and storage.

Core Compound Identification and Properties
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Accurate identification is paramount in research and development. The definitive identifier for
this compound is its CAS (Chemical Abstracts Service) number.

Property Value Source

2-fluoro-4-isocyanato-1-

'UPAC Name methylbenzene ]
CAS Number 102561-42-2 [4][5][6]
Molecular Formula CsHeFNO [4]
Molecular Weight 151.14 g/mol [41[7]

INChl=1S/C8H6FNO/c1-6-2-3-
InChl (4]
7(10-5-11)4-8(6)9/h2-4H,1H3

FWRCOINKYLERQL-
InChliKey [4]
UHFFFAOYSA-N

SMILES CC1=C(C=C(C=C1)N=C=O)F  [4]

Purity (Typical) >95% [7]

Synthetic Pathway: From Amine to Isocyanate

The synthesis of aryl isocyanates typically proceeds from the corresponding primary amine. In
the case of 2-Fluoro-4-isocyanato-1-methylbenzene, the logical precursor is 3-Fluoro-4-
methylaniline. The most common industrial method for this transformation involves treatment
with phosgene (COCI2) or a safer phosgene equivalent like triphosgene.

The reaction mechanism involves the initial nucleophilic attack of the amine onto the carbonyl
carbon of phosgene, followed by the elimination of two molecules of hydrogen chloride (HCI) to
yield the final isocyanate product. This process must be conducted under anhydrous
conditions, as isocyanates readily react with water.

Experimental Workflow: Phosgenation of 3-Fluoro-4-
methylaniline

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-isocyanato-1-methylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-isocyanato-1-methylbenzene
https://www.hit2lead.com/building-blocks/3020289
https://www.bldpharm.com/products/102561-42-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-isocyanato-1-methylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-isocyanato-1-methylbenzene
https://cymitquimica.com/products/54-PC402115/69941-50-0/2-fluoro-1-isocyanato-4-methylbenzene/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-isocyanato-1-methylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-isocyanato-1-methylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-isocyanato-1-methylbenzene
https://cymitquimica.com/products/54-PC402115/69941-50-0/2-fluoro-1-isocyanato-4-methylbenzene/
https://www.benchchem.com/product/b010440/docs?utm_src=pdf-body#introduction-a-versatile-fluorinated-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010440?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Inert Atmosphere: The reaction vessel is charged with an inert, anhydrous solvent (e.g.,
toluene or chlorobenzene) and cooled in an ice bath. The system is maintained under a dry
nitrogen or argon atmosphere.

Precursor Addition: 3-Fluoro-4-methylaniline, dissolved in the same anhydrous solvent, is
added to the vessel.

Phosgene Introduction: A solution of phosgene in the reaction solvent is added dropwise to
the cooled amine solution with vigorous stirring. The reaction is exothermic and temperature
control is critical to prevent side reactions.

Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin
Layer Chromatography (TLC) or Gas Chromatography (GC) to confirm the consumption of
the starting amine.

HCIl Removal: As the reaction proceeds, HCI gas is evolved and typically scrubbed through a
basic solution.

Workup and Isolation: Upon completion, the reaction mixture is sparged with dry nitrogen to
remove any excess phosgene and HCI. The solvent is then removed under reduced
pressure (distillation).

Purification: The crude 2-Fluoro-4-isocyanato-1-methylbenzene is purified by vacuum
distillation to yield the final product.
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Synthetic Workflow
3-Fluoro-4-methylaniline Phosgene (COCI2)
(Precursor) in Anhydrous Toluene

Phosgenation Reaction

(0-10 °C)

2-Fluoro-4-isocyanato-1-methylbenzene
(Crude Product)

Vacuum Distillation

Purified Product
(CAS: 102561-42-2)

Click to download full resolution via product page

Caption: Synthetic pathway for 2-Fluoro-4-isocyanato-1-methylbenzene.

Applications in Research and Drug Discovery

The utility of 2-Fluoro-4-isocyanato-1-methylbenzene stems from its identity as a fluorinated
synthon. In medicinal chemistry, the introduction of fluorine is a well-established strategy to
enhance a drug candidate's metabolic stability, binding affinity, and membrane permeability.[1]
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The isocyanate group (-N=C=0) is the engine of its synthetic versatility. It provides a direct and
efficient route to introduce the 3-fluoro-4-methylphenyl moiety into a wide range of molecules.
This is particularly useful in the construction of compound libraries for high-throughput
screening. By reacting this isocyanate with a diverse set of amines or alcohols, researchers
can rapidly generate a large number of novel urea or carbamate derivatives, respectively.
These derivatives can then be tested for biological activity against various therapeutic targets.

Application as a Synthetic Building Block

2-Fluoro-4-isocyanato-
1-methylbenzene

Nucleophile
(e.g., R-NHz2, R-OH)

Nucleophilic Addition
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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